(3S,4S)-1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol

• IUPAC Name: (3S,4S)-1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol
• InChI: InChI=1S/C17H24N2O5/c1-21-15-6-12(7-16-17(15)24-11-23-16)8-18-9-13(14(20)10-18)19-2-4-22-5-3-19/h6-7,13-14,20H,2-5,8-11H2,1H3/t13-,14-/m0/s1
• InChI Key: MTDIWZGJPZFVOM-KBPBESRZSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)CN3CC(C(C3)O)N4CCOCC4
• Isomeric SMILES: COC1=CC(=CC2=C1OCO2)CN3C[C@@H]([C@H](C3)O)N4CCOCC4
• Molecular Formula: C17H24N2O5
• Molecular Weight: 336.4 g/mol

Description

(3S,4S)-1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol is a complex organic compound that features a pyrrolidine ring, a morpholine ring, and a methoxybenzodioxole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4S)-1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol typically involves multi-step organic reactions. A common synthetic route may include:

Formation of the Pyrrolidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Morpholine Ring: This step may involve nucleophilic substitution reactions where a morpholine derivative is introduced.

Attachment of the Methoxybenzodioxole Moiety: This step can be carried out through coupling reactions such as Suzuki or Heck coupling.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methoxybenzodioxole moiety.

Reduction: Reduction reactions may target the pyrrolidine or morpholine rings.

Substitution: Various substitution reactions can occur, especially at the aromatic ring of the methoxybenzodioxole moiety.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it valuable in organic synthesis.

Biology

In biological research, this compound may be studied for its potential biological activity. It could serve as a lead compound in drug discovery, particularly for targeting specific enzymes or receptors.

Medicine

In medicinal chemistry, (3S,4S)-1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol may be investigated for its therapeutic potential. Its structure suggests it could interact with biological targets relevant to diseases such as cancer, neurological disorders, or infectious diseases.

Industry

In the industrial sector, this compound could be used in the development of new materials or as an intermediate in the production of pharmaceuticals or agrochemicals.

Mechanism of Action

The mechanism of action of (3S,4S)-1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes, receptors, or ion channels. The pathways involved could include inhibition or activation of these targets, leading to downstream effects relevant to its therapeutic or biological activity.

Comparison with Similar Compounds

Similar Compounds

(3S,4S)-1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-piperidin-4-ylpyrrolidin-3-ol: Similar structure but with a piperidine ring instead of a morpholine ring.

(3S,4S)-1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-morpholin-4-ylpyrrolidin-2-ol: Similar structure but with a hydroxyl group at a different position on the pyrrolidine ring.

Uniqueness

The uniqueness of (3S,4S)-1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol lies in its specific combination of functional groups and stereochemistry. This unique structure may confer distinct biological or chemical properties, making it valuable for specific applications.